N-(4-bromophenyl)-2-(2-naphthyl)acetamide

• Molecular Formula: C18H14BrNO
• Molecular Weight: 340.2 g/mol
• IUPAC Name: N-(4-bromophenyl)-2-naphthalen-2-ylacetamide
• InChI: InChI=1S/C18H14BrNO/c19-16-7-9-17(10-8-16)20-18(21)12-13-5-6-14-3-1-2-4-15(14)11-13/h1-11H,12H2,(H,20,21)
• InChI Key: ORIAVOGOHPCOGF-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)CC(=O)NC3=CC=C(C=C3)Br

Description

N-(4-bromophenyl)-2-(2-naphthyl)acetamide, also known as BNA, is a compound that has gained significant interest in scientific research due to its potential therapeutic uses. BNA belongs to the class of compounds called arylacetamides, which have been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-bromophenyl)-2-(2-naphthyl)acetamide is not fully understood, but it is believed to act through the modulation of various signaling pathways in the body. N-(4-bromophenyl)-2-(2-naphthyl)acetamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-(4-bromophenyl)-2-(2-naphthyl)acetamide has also been shown to modulate the activity of various neurotransmitter receptors, including the glutamate and GABA receptors.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-2-(2-naphthyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of inflammatory mediators, the modulation of neurotransmitter signaling, and the promotion of neuronal survival. N-(4-bromophenyl)-2-(2-naphthyl)acetamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromophenyl)-2-(2-naphthyl)acetamide in lab experiments is its relatively low toxicity and high solubility in various solvents. However, one limitation is its relatively low potency compared to other compounds with similar biological activities.

Future Directions

There are several future directions for research on N-(4-bromophenyl)-2-(2-naphthyl)acetamide, including further investigation of its mechanisms of action, optimization of its chemical structure for increased potency, and evaluation of its potential therapeutic uses in various disease models. Additionally, N-(4-bromophenyl)-2-(2-naphthyl)acetamide could be used as a lead compound for the development of novel drugs with improved efficacy and reduced toxicity.
In conclusion, N-(4-bromophenyl)-2-(2-naphthyl)acetamide is a compound with significant potential for scientific research due to its various biological activities. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on N-(4-bromophenyl)-2-(2-naphthyl)acetamide could lead to the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-2-(2-naphthyl)acetamide involves the reaction of 4-bromobenzoyl chloride with 2-naphthylamine in the presence of a base such as triethylamine. The reaction proceeds through an amide bond formation, resulting in the formation of N-(4-bromophenyl)-2-(2-naphthyl)acetamide. The yield of this reaction is typically around 60-70%, and the purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-(4-bromophenyl)-2-(2-naphthyl)acetamide has been shown to have various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. It has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. N-(4-bromophenyl)-2-(2-naphthyl)acetamide has also been investigated for its anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cell lines.